2-(4-Bromo-pyrazol-1-ylmethyl)-oxazole-4-carboxylic acid

• Molecular Formula: C8H6BrN3O3
• Molecular Weight: 272.06 g/mol
• IUPAC Name: 2-[(4-bromopyrazol-1-yl)methyl]-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C8H6BrN3O3/c9-5-1-10-12(2-5)3-7-11-6(4-15-7)8(13)14/h1-2,4H,3H2,(H,13,14)
• InChI Key: NNDDJEAXXLRJOP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CC2=NC(=CO2)C(=O)O)Br

Description

2-(4-Bromo-pyrazol-1-ylmethyl)-oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C8H6BrN3O3 and its molecular weight is 272.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 2-(4-bromo-pyrazol-1-ylmethyl)-oxazole-4-carboxylic acid ethyl ester (153 mg, 0.51 mmol) in THF (5.0 mL) was treated at rt with 1N NaOH (2.5 mL, 2.5 mmol) and the reaction mixture was stirred for 1 h at rt. The reaction mixture was poured in 1N HCl and extracted with EA. The org. extracts were dried over MgSO4, filtered, and the solvent was removed under reduced pressure to give the crude 2-(4-bromo-pyrazol-1-ylmethyl)-oxazole-4-carboxylic acid as a pale yellow solid. LC-MS-conditions 02: tR=0.72 min, [M+H]+=271.89.